4-(1-propylimidazo[4,5-c]pyridin-2-yl)-1H-pyrazol-5-amine

• IUPAC Name: 4-(1-propylimidazo[4,5-c]pyridin-2-yl)-1H-pyrazol-5-amine
• InChI: InChI=1S/C12H14N6/c1-2-5-18-10-3-4-14-7-9(10)16-12(18)8-6-15-17-11(8)13/h3-4,6-7H,2,5H2,1H3,(H3,13,15,17)
• InChI Key: IUVDYXHDVBZGTB-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=NC=C2)N=C1C3=C(NN=C3)N
• Molecular Formula: C12H14N6
• Molecular Weight: 242.28 g/mol

Description

4-(1-propylimidazo[4,5-c]pyridin-2-yl)-1H-pyrazol-5-amine is a chemical compound that has been extensively researched for its potential use in various scientific applications. Its unique chemical structure and properties make it an attractive candidate for further investigation in the fields of biochemistry, pharmacology, and medicinal chemistry. In

Scientific Research Applications

4-(1-propylimidazo[4,5-c]pyridin-2-yl)-1H-pyrazol-5-amine has been extensively studied for its potential use in various scientific applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-cancer properties. It has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of 4-(1-propylimidazo[4,5-c]pyridin-2-yl)-1H-pyrazol-5-amine is not fully understood. However, it is believed to work by inhibiting certain enzymes or proteins that are involved in various biological processes such as inflammation, cell proliferation, and cell death.
Biochemical and Physiological Effects:
4-(1-propylimidazo[4,5-c]pyridin-2-yl)-1H-pyrazol-5-amine has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal models. It has also been shown to have neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(1-propylimidazo[4,5-c]pyridin-2-yl)-1H-pyrazol-5-amine in lab experiments is its unique chemical structure and properties. It has been shown to have a high level of selectivity and potency, making it an attractive candidate for further investigation. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for research on 4-(1-propylimidazo[4,5-c]pyridin-2-yl)-1H-pyrazol-5-amine. One area of research is the development of new and more efficient synthesis methods for this compound. Another area of research is the investigation of its potential use in the treatment of various neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of 4-(1-propylimidazo[4,5-c]pyridin-2-yl)-1H-pyrazol-5-amine is a complex process that involves several steps. The most common method of synthesis involves the reaction of 2-aminopyrazole with 1-propylimidazo[4,5-c]pyridine-2-carbaldehyde in the presence of a catalyst such as acetic acid or triethylamine. The resulting product is then purified using various methods such as recrystallization or chromatography.